Cas no 1807941-65-6 (2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans
• CAS No: 1807941-65-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4619239
• Update Time: 2025-05-26

2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans

• Inchi： 1S/C9H12N2O3/c1-11-5-6(4-10-11)8-7(9(12)13)2-3-14-8/h4-5,7-8H,2-3H2,1H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： ZBQXBLGGLWCRNR-SFYZADRCSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C1=CN(C)N=C1

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans

Introduction to 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans (CAS No. 1807941-65-6)

2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans, identified by its Chemical Abstracts Service (CAS) number 1807941-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxolane family, a heterocyclic structure characterized by a three-membered ring containing one oxygen atom and two carbon atoms. The presence of a pyrazole moiety at the 1-position, specifically 1-methyl-1H-pyrazol-4-yl, introduces unique electronic and steric properties that make this molecule of considerable interest for medicinal applications.

The structural features of 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans position it as a potential scaffold for drug discovery. The oxolane ring enhances metabolic stability, while the pyrazole group is known for its ability to engage in hydrogen bonding and metal coordination, making it a versatile pharmacophore in designing small-molecule inhibitors and activators. Recent advancements in computational chemistry have highlighted the importance of such heterocyclic systems in modulating biological pathways, particularly in oncology and inflammation.

In recent years, researchers have been exploring the therapeutic potential of pyrazole derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that compounds incorporating the pyrazole scaffold can interact with enzymes and receptors involved in disease mechanisms. The specific substitution pattern in 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans may confer selectivity for certain targets, which is a critical factor in drug development. The trans configuration of the carboxylic acid group further influences its solubility and pharmacokinetic properties, making it an attractive candidate for further optimization.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole-based molecules have been shown to inhibit kinases and other enzymes implicated in cancer progression. Specifically, the 1-methyl substituent on the pyrazole ring may enhance binding affinity by improving hydrophobic interactions with target proteins. This has led to several preclinical studies investigating analogs of 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans as lead compounds for novel therapeutics.

The oxolane ring itself contributes to the overall bioactivity by stabilizing reactive intermediates and influencing conformational flexibility. This structural motif has been successfully employed in various drug molecules due to its ability to mimic natural products and enhance binding affinity. In particular, derivatives of oxolanes have shown promise in antiviral and antibacterial applications, underscoring the versatility of this scaffold.

Recent publications have begun to explore the synthetic pathways for accessing derivatives of 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have been particularly effective in constructing complex heterocycles like this one. These methods not only provide efficient access to the target molecule but also allow for facile modifications at multiple positions, enabling rapid diversification of the chemical library.

The pharmacological evaluation of 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans has revealed intriguing interactions with biological systems. Initial cell-based assays suggest that this compound exhibits modest inhibitory activity against certain kinases, which are overexpressed in cancer cell lines. While these findings are preliminary, they highlight the need for further investigation into its potential as an anticancer agent or modulator of inflammatory pathways.

The synthesis and characterization of this compound also align with broader trends in green chemistry. The use of sustainable solvents and catalytic methods allows for more efficient production while minimizing environmental impact. This aligns with regulatory pressures to develop pharmaceuticals that are both effective and environmentally responsible.

Future directions for research on 2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans may include exploring its role as a prodrug or a component of combination therapies. The structural features that make it an interesting lead compound could be leveraged to design molecules with enhanced bioavailability or synergistic effects when used alongside other drugs.

In conclusion,2-(1-methyl-1H-pyrazol-4-yloxlane)-3-carboxylic acid,trans (CAS No. 1807941656) represents a promising entry point into novel therapeutic agents due to its unique structural features and potential biological activities. Its combination of an oxolane core with a functionalized pyrazole moiety positions it as a valuable scaffold for medicinal chemistry innovation.